Cas no 13337-57-0 (Ethanone, 1-(2-methyl-4-phenyl-3-quinolinyl)-)

• Product name: Ethanone, 1-(2-methyl-4-phenyl-3-quinolinyl)-
• CAS No: 13337-57-0
• MF: C₁₈H₁₅NO
• MW: 261.317804574966
• CID: 1232850

Ethanone, 1-(2-methyl-4-phenyl-3-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2-methyl-4-phenyl-3-quinolinyl)-

• Inchi： 1S/C18H15NO/c1-12-17(13(2)20)18(14-8-4-3-5-9-14)15-10-6-7-11-16(15)19-12/h3-11H,1-2H3
• InChI Key： JJUBGILGOFUERK-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C(C2=CC=CC=C2)C2C(N=C1C)=CC=CC=2)C

Computed Properties

• Exact Mass: 261.11545
• Monoisotopic Mass: 261.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30A^2

Experimental Properties

• Density: 1.136±0.06 g/cm3(Predicted)
• Melting Point: 113-114 °C
• Boiling Point: 406.3±45.0 °C(Predicted)
• PSA: 29.96
• pka: 4.23±0.50(Predicted)